Cas no 2098137-56-3 (N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine)

• Product Name: N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine
• CAS No: 2098137-56-3
• MF: C₉H₁₀F₃N₃
• MW: 217.19101190567
• CID: 5048487
• Update Time: 2025-05-30

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine
• N-methyl-1-[2-prop-2-ynyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine
• N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine

• Inchi： 1S/C9H10F3N3/c1-3-4-15-7(6-13-2)5-8(14-15)9(10,11)12/h1,5,13H,4,6H2,2H3
• InChI Key： ZJEKCEJUJXWLQM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CNC)N(CC#C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8

Additional information on N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine (CAS No. 2098137-56-3): A Comprehensive Overview

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine (CAS No. 2098137-56-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by its pyrazole core and trifluoromethyl group, is part of a growing class of chemicals that are being explored for their utility in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine includes a propargyl group, which is known for its reactivity and ability to participate in click chemistry reactions. This makes the compound particularly valuable in the development of new drug candidates and advanced materials. Researchers are increasingly interested in how the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design.

One of the most compelling aspects of CAS No. 2098137-56-3 is its potential role in addressing current challenges in medicinal chemistry. For instance, the pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, and its incorporation into this compound suggests possible applications in treating diseases such as cancer, inflammation, and central nervous system disorders. The propargyl group further expands its utility by enabling modular synthesis approaches, which are highly sought after in modern drug discovery.

In addition to its pharmaceutical applications, N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine is also being explored in agrochemical research. The trifluoromethyl group is known to improve the bioactivity and environmental stability of pesticides and herbicides, making this compound a promising candidate for next-generation crop protection solutions. As the agricultural industry faces increasing pressure to develop sustainable and effective solutions, compounds like this are gaining traction.

The synthesis of CAS No. 2098137-56-3 typically involves multi-step organic reactions, including the formation of the pyrazole ring and subsequent functionalization with the propargyl and trifluoromethyl groups. Advances in synthetic methodologies, such as flow chemistry and catalysis, have made the production of such complex molecules more efficient and scalable. These innovations are crucial for meeting the growing demand for high-purity specialty chemicals in both academic and industrial settings.

From a market perspective, the demand for N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine is expected to rise as its applications become more widely recognized. Pharmaceutical companies, in particular, are investing heavily in research and development to harness the potential of this compound. Additionally, the agrochemical sector is exploring its use in developing novel pest control agents that are both effective and environmentally friendly.

For researchers and industry professionals seeking high-quality CAS No. 2098137-56-3, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Proper handling and storage are also critical to maintaining the compound's integrity and ensuring consistent performance in experimental and industrial applications.

In summary, N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine (CAS No. 2098137-56-3) represents a versatile and promising compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features, including the pyrazole core, trifluoromethyl group, and propargyl functionality, make it a valuable tool for researchers and industry professionals alike. As scientific understanding and technological capabilities continue to advance, the potential uses for this compound are likely to expand, further solidifying its importance in the chemical sciences.